Cas no 1904096-36-1 ((3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone)

• Product Name: (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone
• CAS No: 1904096-36-1
• MF: C₁₇H₁₅BrF₂N₂O₂S
• MW: 429.279009103775
• CID: 6506281
• PubChem ID: 92088647
• Update Time: 2025-06-09

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone
• F6476-1463
• AKOS025351168
• 1904096-36-1
• [3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-[2-(difluoromethylsulfanyl)phenyl]methanone
• 3-bromo-2-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}pyrrolidin-3-yl)oxy]pyridine
• (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone

• Inchi： 1S/C17H15BrF2N2O2S/c18-13-5-3-8-21-15(13)24-11-7-9-22(10-11)16(23)12-4-1-2-6-14(12)25-17(19)20/h1-6,8,11,17H,7,9-10H2
• InChI Key： APEJVCNJZLKZKB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(C(C2C=CC=CC=2SC(F)F)=O)CC1

Computed Properties

• Exact Mass: 428.00057g/mol
• Monoisotopic Mass: 428.00057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67.7Ų

Additional information on (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone

Introduction to (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone (CAS No. 1904096-36-1)

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone (CAS No. 1904096-36-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its complex molecular architecture, which includes a pyrrolidine ring, a bromopyridine moiety, and a difluoromethylthio group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone has been reported in several recent studies, highlighting the importance of precise synthetic methods to ensure high purity and yield. The compound can be synthesized through a multi-step process involving the formation of the pyrrolidine ring, the introduction of the bromopyridine moiety, and the attachment of the difluoromethylthio group. Each step requires careful optimization to achieve the desired product with minimal side reactions.

One of the key areas of interest for (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone is its potential as an inhibitor of specific enzymes involved in various disease pathways. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. The bromopyridine moiety is believed to play a critical role in enhancing the binding affinity and selectivity of the compound towards these kinases.

In addition to its enzymatic inhibition properties, (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This suggests that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. However, further preclinical studies are needed to fully characterize these properties and optimize dosing regimens.

Clinical trials are currently underway to assess the safety and efficacy of (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(2-(difluoromethylthio)-phenyl)methanone in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

The development of (3-((3-Bromopyridin--2--yl)-oxy)-pyrrolidin--1--yl)(2-((difluoromethyl)thio))phenyl)methanone represents a significant advancement in medicinal chemistry and drug discovery. The unique combination of structural elements and biological activities makes it a valuable addition to the growing arsenal of compounds being developed for various therapeutic applications. As research continues, it is expected that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.